Cas no 367932-17-0 (Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester structure
367932-17-0 structure
Product name:Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester
CAS No:367932-17-0
MF:C13H19NO2S
MW:253.360462427139
CID:1479108
PubChem ID:22612525

Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester
    • tert-butyl 2-(phenylthio)ethylcarbamate
    • DB-221971
    • 2-(tert-butoxycarbonylamino)-1-(phenylthio)ethane
    • LWGDNNMODXKJHR-UHFFFAOYSA-N
    • SCHEMBL7528860
    • 367932-17-0
    • AKOS013101565
    • Inchi: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)14-9-10-17-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,14,15)
    • InChI Key: LWGDNNMODXKJHR-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)NCCSC1=CC=CC=C1

Computed Properties

  • Exact Mass: 253.11377
  • Monoisotopic Mass: 253.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 3.1

Experimental Properties

  • PSA: 38.33

Carbamic acid, [2-(phenylthio)ethyl]-, 1,1-dimethylethyl ester Related Literature

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